Cas no 88987-00-2 (1,2-Cyclohexanedione, 3-octyl-)
88987-00-2 structure
Product Name:1,2-Cyclohexanedione, 3-octyl-
CAS No:88987-00-2
MF:C14H24O2
MW:224.339164733887
CID:617096
PubChem ID:13756292
Update Time:2025-04-19
1,2-Cyclohexanedione, 3-octyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Cyclohexanedione, 3-octyl-
- 3-octylcyclohexane-1,2-dione
- DTXSID10548504
- 88987-00-2
-
- Inchi: 1S/C14H24O2/c1-2-3-4-5-6-7-9-12-10-8-11-13(15)14(12)16/h12H,2-11H2,1H3
- InChI Key: JIEDFRNWSHIHES-UHFFFAOYSA-N
- SMILES: O=C1C(CCCC1CCCCCCCC)=O
Computed Properties
- Exact Mass: 224.177630004g/mol
- Monoisotopic Mass: 224.177630004g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 34.1Ų
1,2-Cyclohexanedione, 3-octyl- Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
88987-00-2 (1,2-Cyclohexanedione, 3-octyl-) Related Products
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- 846-46-8(5a-Androstanedione)
- 10334-26-6((1R)-(-)Camphorquinone)
- 7493-58-5(2,3-Pentanedione,4-methyl-)
- 10373-78-1(DL-Camphorquinone)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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